N-(4-butylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(4-butylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H25N3O3S/c1-3-4-5-14-6-8-15(9-7-14)21-17(24)12-26-19-20-13(2)16(10-11-23)18(25)22-19/h6-9,23H,3-5,10-12H2,1-2H3,(H,21,24)(H,20,22,25)
• InChI Key: SZPBTWFDAKHDLU-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=NC(=O)C(=C(N2)C)CCO
• Molecular Formula: C19H25N3O3S
• Molecular Weight: 375.5 g/mol

Description

The compound identified as “N-(4-butylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide” is a chemical entity with specific properties and applications. It is often used in various scientific research fields due to its unique characteristics and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

In industrial settings, the production of N-(4-butylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide is scaled up using optimized methods to ensure high yield and purity. This often involves the use of advanced chemical engineering techniques and equipment to maintain consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

N-(4-butylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: The compound can be reduced by adding hydrogen or removing oxygen, typically using reducing agents.

Substitution: In this reaction, one functional group in the molecule is replaced by another, often facilitated by specific catalysts.

Common Reagents and Conditions

The reactions involving this compound commonly use reagents such as:

Oxidizing agents: For oxidation reactions.

Reducing agents: For reduction reactions.

Catalysts: To facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxygenated derivatives, while reduction could produce various hydrogenated compounds.

Scientific Research Applications

N-(4-butylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Employed in biochemical assays and studies.

Medicine: Investigated for potential therapeutic uses.

Industry: Utilized in the production of various chemical products.

Mechanism of Action

The mechanism by which N-(4-butylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide exerts its effects involves specific molecular targets and pathways. It interacts with certain enzymes or receptors, leading to a cascade of biochemical reactions that result in its observed effects. The exact mechanism can vary depending on the context of its use.

Comparison with Similar Compounds

Similar Compounds

N-(4-butylphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide can be compared with other similar compounds, such as:

Carbonyldiimidazole: Used in peptide synthesis and organic reactions.

Tranexamic acid: An antifibrinolytic agent used in medicine.

Uniqueness

What sets this compound apart from these similar compounds is its specific reactivity and applications in various fields. Its unique chemical structure allows it to participate in distinct reactions and processes that are not possible with other compounds.